![molecular formula C20H23N3O3 B5023646 methyl 2-{[(4-phenyl-1-piperazinyl)acetyl]amino}benzoate](/img/structure/B5023646.png)
methyl 2-{[(4-phenyl-1-piperazinyl)acetyl]amino}benzoate
Description
Methyl 2-{[(4-phenyl-1-piperazinyl)acetyl]amino}benzoate is a useful research compound. Its molecular formula is C20H23N3O3 and its molecular weight is 353.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 353.17394160 g/mol and the complexity rating of the compound is 471. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Mechanism of Action
Target of Action
The compound, methyl 2-{[(4-phenyl-1-piperazinyl)acetyl]amino}benzoate, is a derivative of piperazine, which is known to have a wide range of pharmacological activities Similar compounds have been reported to have antibacterial and anticancer activities .
Mode of Action
It is known that piperazine derivatives can interact with various biochemical targets across therapeutic areas . The compound’s interaction with its targets could lead to changes in cellular processes, potentially contributing to its reported antibacterial and anticancer activities .
Biochemical Pathways
Given the reported antibacterial and anticancer activities of similar compounds , it can be inferred that the compound may interfere with pathways essential for bacterial growth or cancer cell proliferation.
Result of Action
Similar compounds have shown potential as antibacterial and anticancer agents . Therefore, the compound might induce cell death or inhibit cell growth in bacterial or cancer cells.
Properties
IUPAC Name |
methyl 2-[[2-(4-phenylpiperazin-1-yl)acetyl]amino]benzoate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23N3O3/c1-26-20(25)17-9-5-6-10-18(17)21-19(24)15-22-11-13-23(14-12-22)16-7-3-2-4-8-16/h2-10H,11-15H2,1H3,(H,21,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GDENULFGTJYUJQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=CC=C1NC(=O)CN2CCN(CC2)C3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23N3O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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